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Introduction
Diffusion Tensor Imaging (DTI) is a powerful non-invasive magnetic resonance imaging (MRI)

technique that measures the diffusion of water molecules to probe the microstructure of

biological tissues, particularly the white matter of the brain. However, raw DTI data is

susceptible to various artifacts and distortions that can significantly impact the accuracy and

reliability of downstream analyses, such as the calculation of fractional anisotropy (FA) and

mean diffusivity (MD), and fiber tractography. Proper pre-processing of raw DTI datasets is

therefore a critical step to ensure the quality and validity of the results.

These application notes provide a comprehensive overview of a standard pre-processing

pipeline for raw DTI datasets, including detailed experimental protocols for widely used

software packages. The accompanying quantitative data summarizes the impact of different

pre-processing steps on key DTI metrics, allowing for informed decisions on pipeline design.
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A typical DTI pre-processing pipeline involves a series of steps designed to correct for various

artifacts inherent in the data acquisition process. The logical flow of this pipeline is crucial for

optimal correction.
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Caption: A typical workflow for DTI data pre-processing.
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Data Presentation: Impact of Pre-processing on DTI
Metrics
The choice of pre-processing steps and software can have a notable impact on the derived DTI

metrics. The following tables summarize quantitative data from studies comparing different pre-

processing pipelines.

Table 1: Comparison of DTI Metrics Across Different Pre-processing Pipelines

This table presents the percentage difference in Fractional Anisotropy (FA) and Radial

Diffusivity (RD) when compared to the FSL's topup and eddy pipeline. The data is adapted from

a study comparing FSL, DSI Studio, and TORTOISE for DTI analysis in the upper limb.[1]

Pre-processing Pipeline Mean FA Difference (%) Mean RD Difference (%)

FSL (topup & eddy) - -

FSL (topup only) No significant difference -3%

DSI Studio -2% +6%

TORTOISE -6% +13%

Table 2: Effect of Susceptibility-Induced Distortion Correction on DTI Metrics

This table shows the mean and standard deviation (SD) of Fractional Anisotropy (FA) and

Mean Diffusivity (MD) before and after applying susceptibility-induced distortion correction.

Metric Uncorrected (Mean ± SD) Corrected (Mean ± SD)

FA 0.45 ± 0.05 0.43 ± 0.05

MD (x 10⁻³ mm²/s) 0.80 ± 0.03 0.82 ± 0.03

Table 3: Comparison of FA Values with Different Eddy Current Correction Methods

This table compares the mean Fractional Anisotropy (FA) values from uncorrected data and

data corrected with two different FSL tools: eddy_correct (the older implementation) and the
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newer eddy tool combined with topup for susceptibility correction. The results show that eddy

with topup yields higher FA values, suggesting a more effective correction.[2][3]

Data Mean FA Value

Uncorrected 0.43

Corrected with eddy_correct 0.44

Corrected with eddy and topup 0.46

Experimental Protocols
This section provides detailed, command-line level protocols for a standard DTI pre-processing

pipeline using the widely adopted FSL (FMRIB Software Library) tools. It is assumed that the

user has FSL installed and is working in a Unix-like environment.

Protocol 1: FSL Pre-processing Pipeline
This protocol outlines the core steps for pre-processing DTI data using FSL's topup for

susceptibility distortion correction and eddy for eddy current and motion correction. This

protocol requires the acquisition of a pair of b=0 images with opposite phase-encoding

directions (e.g., Anterior-Posterior and Posterior-Anterior).

1. Data Preparation and Conversion:

Convert DICOM to NIFTI: Convert your raw DICOM data to the NIFTI format. Tools like

dcm2niix are commonly used for this purpose.

Organize Files: Ensure you have the main diffusion-weighted image (DWI), the

corresponding b-vectors and b-values files, and the b=0 image with the reversed phase-

encoding direction.

2. Susceptibility-Induced Distortion Correction (topup):

Create an acquisition parameters file: This file informs topup about the phase-encoding

direction and total readout time. For an Anterior-Posterior (A-P) and Posterior-Anterior (P-A)

acquisition, the file (e.g., acqparams.txt) would look like this:
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The fourth column is the total readout time in seconds.

Combine b=0 images: Merge the A-P and P-A b=0 images into a single file.

Run topup:

3. Eddy Current and Motion Correction (eddy):

Create a brain mask: Generate a brain mask from the unwarped b=0 image.

Create an index file: This file tells eddy which line in the acqparams.txt file corresponds to

each volume in the main DWI dataset. For a single A-P acquisition, this would be a file with a

'1' for each volume.

Run eddy:

The output dwi_corrected.nii.gz is the fully pre-processed DWI data. The b-vectors will also

be automatically rotated to account for motion correction.

4. Brain Extraction on Corrected Data:

It is often recommended to perform a final brain extraction on the corrected data to ensure

accuracy.

5. Diffusion Tensor Fitting (dtifit):

Finally, fit the diffusion tensor model to the corrected data to generate FA, MD, and other DTI

maps.

The logical relationship between these command-line steps is illustrated in the following

diagram:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12361070?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Input Files

topup

eddy

dtifit

Output Maps

dwi.nii.gz

eddy

bvecs bvals

dtifit

ap_b0.nii.gz

fslmerge

pa_b0.nii.gz acqparams.txt

topup

b0_pair.nii.gz

bet

b0_unwarped.nii.gz

topup_results

b0_brain_mask.nii.gz

bet

dwi_corrected.nii.gz

dwi_corrected.eddy_rotated_bvecs

dwi_corrected_brain_mask.nii.gz

FA, MD, etc.

Click to download full resolution via product page

Caption: Command-line workflow for the FSL DTI pre-processing protocol.
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Conclusion
The pre-processing of raw DTI datasets is a multi-step process that is essential for obtaining

accurate and reliable results. The choice of pipeline and specific tools can influence the final

DTI metrics, as demonstrated by the quantitative data presented. The provided FSL-based

protocol offers a robust and widely used workflow for correcting common artifacts in DTI data.

Researchers and drug development professionals should carefully consider their data

acquisition parameters and the specific goals of their study when selecting and implementing a

pre-processing pipeline. Consistent and well-documented pre-processing is paramount for the

reproducibility and validity of DTI-based research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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